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Compound of Interest

Compound Name: Acetoxon

CAS No.: 2425-25-4

Cat. No.: B1265703

Get Quote

An In-Depth Technical Guide to the Chemical Properties and Stability of Acetoxon

Introduction
Acetoxon, a compound of interest within the organophosphate class, presents a unique profile

for researchers in agrochemicals, toxicology, and drug development. As the oxygen analog

(oxo-analog) of its parent thiophosphate, its interaction with biological systems, particularly as a

potential cholinesterase inhibitor, necessitates a thorough understanding of its fundamental

chemical characteristics and stability profile. The transition from a phosphorothioate to a

phosphate ester significantly alters its reactivity and, consequently, its stability under various

environmental and physiological conditions.

This guide provides a comprehensive technical overview of Acetoxon, moving from its core

physicochemical properties to a detailed exploration of its chemical stability. We will elucidate

the primary degradation pathways and provide a robust, field-proven experimental framework

for assessing its stability. This document is designed for researchers, scientists, and drug

development professionals who require a deep, practical understanding of Acetoxon to inform

experimental design, formulation development, and toxicological assessment.
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Part 1: Physicochemical Characterization of
Acetoxon
A precise understanding of a molecule's physical and chemical properties is the foundation of

all subsequent research. These parameters govern its solubility, handling, storage, and

behavior in analytical systems.

Core Identity and Properties
Acetoxon, systematically named Acetic acid, ((diethoxyphosphinyl)thio)-, ethyl ester, is a solid

powder under ambient conditions.[1] Its core physicochemical data are summarized in the table

below, providing a quantitative basis for its handling and formulation.

Table 1: Physicochemical Properties of Acetoxon

Property Value Source

IUPAC Name

Acetic acid,
((diethoxyphosphinyl)thio)
-, ethyl ester

MedKoo Biosciences[1]

Synonyms Acetofos, AI3-27526 MedKoo Biosciences[1]

CAS Number 17742-68-6 MedKoo Biosciences[1]

Molecular Formula C₈H₁₇O₅PS MedKoo Biosciences[1]

Molecular Weight 256.25 g/mol MedKoo Biosciences[1]

Exact Mass 256.0500 MedKoo Biosciences[1]

Appearance Solid powder MedKoo Biosciences[1]

| Solubility | Soluble in DMSO | MedKoo Biosciences[1] |

Storage and Handling Recommendations
The long-term integrity of any analytical or biological study hinges on the proper storage of the

reference compound. Acetoxon's stability is best maintained under specific conditions to

prevent premature degradation.
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Short-Term Storage (Days to Weeks): Store at 0 - 4°C in a dry, dark environment.[1]

Long-Term Storage (Months to Years): For maximum stability, store at -20°C.[1]

Proper storage ensures that the material used in experiments is of the highest purity, a

prerequisite for trustworthy and reproducible data. The recommended shelf life under these

conditions is greater than two years.[1]

Part 2: Chemical Stability and Degradation Profile
The stability of an organophosphate like Acetoxon is not absolute; it is susceptible to

degradation influenced by environmental factors such as pH, temperature, and the presence of

oxidative agents. Understanding these liabilities is critical for predicting its environmental fate,

metabolic pathway, and shelf-life in formulated products.

Primary Degradation Pathway: Hydrolysis
The most significant degradation pathway for Acetoxon is hydrolysis. The molecule contains

two primary ester linkages susceptible to cleavage: the thioester bond and the phosphoester

bonds.

Thioester Hydrolysis: The C-S bond in the acetylthio moiety is a primary target for

nucleophilic attack by water, especially under basic conditions. This cleavage would yield a

thiol intermediate and acetic acid.

Phosphoester Hydrolysis: The P-O bonds linking the ethyl groups to the central phosphorus

atom are also susceptible to hydrolysis, which is a characteristic degradation route for

organophosphate pesticides.[2] This process can be catalyzed by both acid and base.[3][4]

The rate of hydrolysis is highly dependent on pH and temperature. Generally, for

organophosphates, degradation is more rapid under alkaline conditions compared to neutral or

acidic conditions.

Proposed Hydrolytic Degradation of Acetoxon
The following diagram illustrates the proposed points of hydrolytic cleavage in the Acetoxon
molecule. The primary sites of attack are the electrophilic carbon of the thioester and the

phosphorus center.
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Proposed Hydrolytic Degradation of Acetoxon

Acetoxon Structure
(C₈H₁₇O₅PS)

Thioester
Hydrolysis

  Site 1
(C-S Bond)

Phosphoester
Hydrolysis

  Site 2
(P-O Bonds)

Products:
Thiol Intermediate

+ Acetic Acid

Yields

Products:
Diethyl Phosphate

+ Ethanol

Yields
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Stability Studies

Start: Acetoxon
Reference Standard

Prepare Stock Solution
(e.g., 1 mg/mL in ACN)

Forced Degradation
(Acid, Base, Oxidative, Photolytic, Thermal)

Long-Term Storage
(-20°C and 4°C)

Sample at Time Points
(e.g., T=0, 1, 3, 7 days for forced;

T=0, 3, 6, 12 months for long-term)

Quantitative Analysis
(e.g., HPLC-UV or GC-MS)

Data Analysis:
- Calculate % Recovery

- Identify Degradants

End: Stability Profile
& Report

Click to download full resolution via product page

Caption: Workflow for comprehensive stability testing of Acetoxon.

Step-by-Step Methodology
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Accurately weigh and dissolve the Acetoxon reference standard in a suitable solvent (e.g.,

acetonitrile) to prepare a 1 mg/mL stock solution.

From the stock solution, prepare working solutions at a concentration suitable for the

analytical method (e.g., 100 µg/mL).

[5]The purpose of stress testing is to identify likely degradation products and demonstrate the

specificity of the analytical method.

Acid Hydrolysis: Mix 1 mL of the working solution with 1 mL of 0.1 M HCl. Incubate at 60°C

for 24 hours.

Base Hydrolysis: Mix 1 mL of the working solution with 1 mL of 0.1 M NaOH. Incubate at

room temperature for 2 hours.

Oxidative Degradation: Mix 1 mL of the working solution with 1 mL of 3% H₂O₂. Keep in the

dark at room temperature for 24 hours.

Photolytic Degradation: Expose the working solution in a photostability chamber to controlled

light conditions as per ICH Q1B guidelines.

Thermal Degradation: Expose the solid powder and the working solution to dry heat (e.g.,

70°C) for 48 hours. [5]6. For each condition, prepare a corresponding blank (solvent +

stressor). At designated time points, neutralize the acidic and basic samples, and quench the

reactions. Analyze all samples against a non-stressed control.

[6][7]This study evaluates stability under recommended storage conditions to determine the re-

test period or shelf life.

Dispense aliquots of the Acetoxon solid powder and a solution in DMSO into appropriate,

sealed containers.

Store batches under two conditions:

Long-term: -20°C ± 5°C

Accelerated: 4°C ± 2°C
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Establish a testing schedule. For long-term studies, typical intervals are 0, 3, 6, 9, 12, 18,

and 24 months. [6]4. At each time point, retrieve samples and allow them to equilibrate to

room temperature before preparing for analysis.

A validated, stability-indicating analytical method is crucial. High-Performance Liquid

Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection is often suitable for

organophosphates.

Method Development: Develop a method (e.g., reverse-phase HPLC) that separates the

intact Acetoxon from all potential degradation products identified in the forced degradation

study.

Method Validation: Validate the method for specificity, linearity, accuracy, precision, and limit

of quantification (LOQ), following ICH Q2(R1) guidelines. [8][9]3. Sample Analysis: Analyze

the samples from the stability studies. Quantify the remaining percentage of Acetoxon by

comparing its peak area to that of a freshly prepared standard of known concentration.

Table 2: Example Data Output for Stability Study

Condition Time Point
% Acetoxon
Remaining

Degradation
Products Observed

Control (T=0) 0 100% None

0.1 M HCl, 60°C 24 h 85.2% Peak A (Rt=2.1 min)

0.1 M NaOH, RT 2 h 45.7%
Peak A, Peak B

(Rt=3.5 min)

3% H₂O₂, RT 24 h 92.1% Peak C (Rt=4.2 min)

| -20°C Storage | 12 months | 99.5% | None |

Conclusion
This guide provides a foundational framework for understanding and evaluating the chemical

properties and stability of Acetoxon. The provided physicochemical data serves as a starting

point for its handling and formulation, while the detailed stability testing protocol offers a robust
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methodology for generating the empirical data required for regulatory submissions, product

development, and advanced research. By systematically assessing its behavior under

hydrolytic, oxidative, and long-term storage conditions, researchers can ensure the quality and

reliability of their work and gain critical insights into the molecule's intrinsic chemical liabilities.
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[https://www.benchchem.com/product/b1265703/docs#chemical-properties-and-stability-of-
acetoxon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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